Cas no 125143-53-5 (3,3',5,5'-Tetrabromo-2,2'-bithiophene)

3,3',5,5'-Tetrabromo-2,2'-bithiophene is a brominated bithiophene derivative widely used as a key intermediate in organic synthesis, particularly in the development of conjugated polymers and small-molecule semiconductors. Its high bromine content facilitates efficient cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications for tailored electronic properties. The compound is valued for its stability, well-defined reactivity, and compatibility with various polymerization techniques, making it suitable for applications in organic electronics, including OLEDs, OFETs, and photovoltaic materials. Its rigid, planar structure contributes to enhanced charge transport characteristics in resulting materials. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
3,3',5,5'-Tetrabromo-2,2'-bithiophene structure
125143-53-5 structure
Product Name:3,3',5,5'-Tetrabromo-2,2'-bithiophene
CAS No:125143-53-5
MF:C8H2Br4S2
MW:481.847476482391
MDL:MFCD00114807
CID:837802
PubChem ID:125307335
Update Time:2025-10-14

3,3',5,5'-Tetrabromo-2,2'-bithiophene Chemical and Physical Properties

Names and Identifiers

    • 3,3',5,5'-Tetrabromo-2,2'-bithiophene
    • 3,5-dibromo-2-(3,5-dibromothiophen-2-yl)thiophene
    • 3,3,5,5-Tetrabromo-2,2-Bithiophene
    • MFCD00114807
    • SCHEMBL2015363
    • 3,3'5,5'-TETRABROMO-2,2'-BITHIOPHENE
    • DS-17466
    • DTXSID50372380
    • 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetrabromo-2,2 inverted exclamation mark -bithiophene
    • BCP11157
    • GEO-02780
    • T2699
    • CCG-252859
    • Q63409723
    • 2,2'-Bithiophene, 3,3',5,5'-tetrabromo-
    • W-200096
    • AKOS015835496
    • SY052542
    • 125143-53-5
    • AC-27930
    • CS-W004537
    • 3,3',5,5'-Tetrabromo-2,2'-bithiophene, 97%
    • MDL： MFCD00114807
    • Inchi： 1S/C8H2Br4S2/c9-3-1-5(11)13-7(3)8-4(10)2-6(12)14-8/h1-2H
    • InChI Key： MOMHMPZSZNZLAK-UHFFFAOYSA-N
    • SMILES： BrC1C=C(SC=1C1=C(C=C(S1)Br)Br)Br

Computed Properties

  • Exact Mass: 477.63300
  • Monoisotopic Mass: 477.633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.4
  • Topological Polar Surface Area: 56.5A^2

Experimental Properties

  • Density: 2.428
  • Melting Point: 138.0 to 144.0 deg-C
  • Boiling Point: 371°C at 760 mmHg
  • Flash Point: 371 °C at 760 mmHg
  • Refractive Index: 1.72
  • PSA: 56.48000
  • LogP: 6.52660

3,3',5,5'-Tetrabromo-2,2'-bithiophene Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 41
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

3,3',5,5'-Tetrabromo-2,2'-bithiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,3',5,5'-Tetrabromo-2,2'-bithiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2699-25G
3,3',5,5'-Tetrabromo-2,2'-bithiophene
 125143-53-5 >98.0%(GC)
25g
 ¥1120.00 2024-04-17
Chemenu
CM199906-10g
3,3',5,5'-Tetrabromo-2,2'-bithiophene
 125143-53-5 98%
10g
 $135 2021-08-05
Chemenu
CM199906-25g
3,3',5,5'-Tetrabromo-2,2'-bithiophene
 125143-53-5 98%
25g
 $256 2021-08-05
abcr
AB331869-1 g
3,3',5,5'-Tetrabromo-2,2'-bithiophene, 97%; .
 125143-53-5 97%
1g
 €74.40 2023-04-26
abcr
AB331869-5 g
3,3',5,5'-Tetrabromo-2,2'-bithiophene, 97%; .
 125143-53-5 97%
5g
 €95.30 2023-04-26
abcr
AB331869-10 g
3,3',5,5'-Tetrabromo-2,2'-bithiophene, 97%; .
 125143-53-5 97%
10g
 €117.60 2023-04-26
abcr
AB331869-25 g
3,3',5,5'-Tetrabromo-2,2'-bithiophene, 97%; .
 125143-53-5 97%
25g
 €169.80 2023-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2699-5g
3,3',5,5'-Tetrabromo-2,2'-bithiophene
 125143-53-5 98.0%(GC)
5g
 ￥590.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2699-25g
3,3',5,5'-Tetrabromo-2,2'-bithiophene
 125143-53-5 98.0%(GC)
25g
 ￥1990.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2699-1g
3,3',5,5'-Tetrabromo-2,2'-bithiophene
 125143-53-5 98.0%(GC)
1g
 ￥190.0 2022-06-10

3,3',5,5'-Tetrabromo-2,2'-bithiophene Production Method

3,3',5,5'-Tetrabromo-2,2'-bithiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:125143-53-5)3,3',5,5'-Tetrabromo-2,2'-bithiophene
Order Number:sfd20465
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:125143-53-5)3,3',5,5'-Tetrabromo-2,2'-bithiophene
sfd20465
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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